Cas no 22530-95-6 (2(3H)-Furanone,4-(1,1-dimethylethyl)dihydro-)

• Product Name: 2(3H)-Furanone,4-(1,1-dimethylethyl)dihydro-
• CAS No: 22530-95-6
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 269530
• PubChem ID: 246579
• Update Time: 2025-04-19

2(3H)-Furanone,4-(1,1-dimethylethyl)dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,4-(1,1-dimethylethyl)dihydro-
• 4-tert-butyloxolan-2-one
• 4-tert-butyldihydrofuran-2(3h)-one
• 4-tert-Butyl-dihydro-furan-2-on
• 4-tert-butyl-dihydro-furan-2-one
• AC1L6IDQ
• AC1Q6HNF
• CHEBI:148545
• CHEMBL32696
• CTK4E9656
• NSC59879
• SureCN9881071
• 22530-95-6
• SCHEMBL9881071
• DTXSID60289218
• NSC135144
• NSC-59879
• NSC-135144

• Inchi： 1S/C8H14O2/c1-8(2,3)6-4-7(9)10-5-6/h6H,4-5H2,1-3H3
• InChI Key： FGUZBQZVQHQCFR-UHFFFAOYSA-N
• SMILES： O1C(CC(C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.997
• Boiling Point: 206°Cat760mmHg
• Flash Point: 74.7°C
• Refractive Index: 1.451
• PSA: 26.3
• LogP: 1.59560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones